2-{[1-(Furan-2-yl)ethyl]amino}butan-1-ol

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 2-[1-(furan-2-yl)ethylamino]butan-1-ol
• InChI: InChI=1S/C10H17NO2/c1-3-9(7-12)11-8(2)10-5-4-6-13-10/h4-6,8-9,11-12H,3,7H2,1-2H3
• InChI Key: RCBGZTUIIFSZIX-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(C)C1=CC=CO1

Description

2-{[1-(Furan-2-yl)ethyl]amino}butan-1-ol is an amino alcohol derivative featuring a furan-2-yl substituent attached to an ethylamine chain. This structure combines a hydrophilic alcohol moiety with a heterocyclic furan ring, which may influence its physicochemical properties (e.g., solubility, lipophilicity) and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(Furan-2-yl)ethyl]amino}butan-1-ol typically involves the reaction of furan derivatives with appropriate amines and alcohols under controlled conditions. One common method involves the reaction of 2-furyl ethylamine with butanal in the presence of a reducing agent . The reaction conditions often include:

Temperature: Room temperature to moderate heating (25-80°C)

Solvent: Common solvents include ethanol, methanol, or dichloromethane

Catalysts: Acidic or basic catalysts may be used to facilitate the reaction

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process typically includes:

Raw Material Preparation: Purification of starting materials

Reaction Setup: Use of automated systems to control reaction parameters

Purification: Techniques such as distillation, crystallization, or chromatography to isolate the final product

Chemical Reactions Analysis

Types of Reactions

2-{[1-(Furan-2-yl)ethyl]amino}butan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The furan ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution Reagents: Halogens (Br2, Cl2), nitrating agents (HNO3)

Major Products

Oxidation: Formation of 2-{[1-(Furan-2-yl)ethyl]amino}butan-1-one

Reduction: Formation of 2-{[1-(Furan-2-yl)ethyl]amino}butane

Substitution: Formation of halogenated or nitrated derivatives

Scientific Research Applications

2-{[1-(Furan-2-yl)ethyl]amino}butan-1-ol has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[1-(Furan-2-yl)ethyl]amino}butan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

(S)-{2-[(2-(2,6-Dimethylphenoxy)ethyl]amino}butan-1-ol hydrochloride (Compound II)

• Structure: Replaces the furan-2-yl group with a 2,6-dimethylphenoxy moiety.
• Activity : Demonstrates potent anticonvulsant effects (protective index = 4.55) via voltage-sensitive calcium channel modulation. The racemic form is less active, highlighting enantioselectivity in efficacy .
• Receptor Affinity: No direct serotoninergic receptor binding, unlike its phenoxy-piperazine analog (Compound I) .

Comparison :

Parameter	2-{[1-(Furan-2-yl)ethyl]amino}butan-1-ol	Compound II
Substituent	Furan-2-yl	2,6-Dimethylphenoxy
Biological Activity	Unknown (structural analog data inferred)	Anticonvulsant
Mechanism	Not reported	Calcium channel modulation
Stereochemical Impact	Undefined	(S)-enantiomer preferred

Antimicrobial Amino Alcohols: Ethambutol

• Structure: 2-[(2-{[1-(Hydroxymethyl)propyl]amino}ethyl)amino]butan-1-ol.
• Activity : First-line antitubercular drug targeting mycobacterial cell wall synthesis.
• Key Feature: Dual amino groups and a hydroxymethylpropyl chain enhance bacterial membrane penetration .

Comparison :

Parameter	2-{[1-(Furan-2-yl)ethyl]amino}butan-1-ol	Ethambutol
Substituent	Furan-2-yl	Hydroxymethylpropyl
Biological Activity	Undefined	Antitubercular
Target	Not reported	Arabinosyl transferase

Serotoninergic Modulators: 2F-Viminol

• Structure: 2-[di(butan-2-yl)amino]-1-[1-(2-fluorobenzyl)-1H-pyrrol-2-yl]ethan-1-ol.
• Activity : Binds serotonin receptors (e.g., 5-HT1A) with anxiolytic and antidepressant effects.
• Key Feature : Fluorobenzyl and pyrrole groups enhance CNS penetration and receptor affinity .

Comparison :

Parameter	2-{[1-(Furan-2-yl)ethyl]amino}butan-1-ol	2F-Viminol
Substituent	Furan-2-yl	2-fluorobenzyl, pyrrole
Biological Activity	Undefined	Serotonin receptor modulation
Lipophilicity	Moderate (furan ring)	High (aromatic fluorobenzyl)

Furan-Modified Analogs: 2-{[1-(5-Methylfuran-2-yl)ethyl]amino}butan-1-ol

• Structure : Methyl substitution at the 5-position of the furan ring.
• Activity: No direct data, but methyl groups typically enhance metabolic stability and lipophilicity compared to unsubstituted furans .

Comparison :

Parameter	2-{[1-(Furan-2-yl)ethyl]amino}butan-1-ol	5-Methylfuran Analog
Substituent	Furan-2-yl	5-Methylfuran-2-yl
Molecular Weight	~197 g/mol (estimated)	197.27 g/mol
Potential Advantage	Higher polarity	Improved metabolic stability

Structural and Functional Insights

• Furan vs. Phenoxy/Pyrrole: Furan’s oxygen atom may engage in hydrogen bonding, influencing receptor selectivity compared to phenoxy (hydrophobic) or pyrrole (π-π stacking) groups .
• Amino Alcohol Backbone: Common in CNS-active compounds due to blood-brain barrier permeability. Substituents dictate target specificity (e.g., calcium channels vs. serotonin receptors) .
• Stereochemistry: Enantiomers of amino alcohols often exhibit divergent efficacy and toxicity profiles, as seen in Compound II .